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Cat. No.: B049086 Get Quote

For researchers, scientists, and professionals in drug development, the precise and efficient

quantification of amino acids is paramount. Automated amino acid analyzers utilizing the well-

established ninhydrin post-column derivatization method remain a gold standard for their

robustness and reproducibility. This guide provides an objective comparison of the performance

of several commercially available automated ninhydrin analyzers, supported by experimental

data and detailed methodologies.

The Ninhydrin Reaction: A Timeless Chemistry for
Amino Acid Detection
The foundation of these analyzers lies in the ninhydrin reaction, a chemical test used to detect

ammonia, primary, and secondary amines, including amino acids. In this reaction, ninhydrin
acts as an oxidizing agent, causing the oxidative deamination of an amino acid. This process

liberates ammonia and carbon dioxide, and the reduced ninhydrin then reacts with the

released ammonia and another ninhydrin molecule to form a deep purple compound known

as Ruhemann's purple.[1][2] This colored complex has a maximum absorbance at 570 nm,

which is measured by a photometer to quantify the amino acid concentration.[2] For imino

acids like proline, a yellow-colored complex is formed, which is measured at 440 nm.[1]

The following diagram illustrates the generalized signaling pathway of the ninhydrin reaction

with an alpha-amino acid.
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Caption: Ninhydrin reaction with an alpha-amino acid.

Performance Comparison of Automated Ninhydrin
Analyzers
Automated amino acid analyzers based on the ninhydrin method typically consist of an HPLC

system for the separation of amino acids by ion-exchange chromatography, followed by a post-

column reaction module where the ninhydrin reagent is introduced, and a detector to measure

the absorbance of the resulting colored complex. Below is a comparison of key features and

performance specifications of models from leading manufacturers.
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Feature
Hitachi L-
8500A / L-8900

Biochrom 30+ Sykam S 433
MembraPure
ARACUS

Pumping System Gradient pump
Two dual-piston

pumps

Quaternary

gradient pump

Dual-piston

pump (classic) /

Two pumps

(advanced)

Detection
Photometric

detector

Dual-channel

photometer (440

nm & 570 nm)

Dual-channel

photometer (440

nm & 570 nm)

Maintenance-

free LED

photometers

(440 nm & 570

nm)

Sample Capacity
Varies by

autosampler

84-position

autosampler

120-vial cooled

autosampler

Up to 192

samples (cooled

autosampler)

Key Features

Automatic on-line

mixing of

ninhydrin,

ammonia

filtering, reaction

column system

for high

sensitivity.[3][4]

Meets AOAC and

EU Commission

Directive

98/64/EC

requirements,

robust for high-

salt matrices.[5]

Cooled reagent

storage under

inert gas,

integrated

vacuum

degasser,

multistep

separation

programs.[6][7]

Chloride-free and

citrate-free buffer

system, low

eluent

consumption,

active monitoring

of fluid levels.[2]

[8]

Analysis Time

Protein

hydrolysate: ~30

min

Physiological

fluids: < 90 min

(Accelerated

method)

Hydrolysate: 30-

50 min;

Physiological:

70-180 min

Up to 44 amino

acids in ~60 min

In-Depth Performance Data: A Look at Experimental
Validations
Detailed performance validation data provides a clearer picture of an analyzer's capabilities in a

research or clinical setting.
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Hitachi L-8500A Performance
A study evaluating the Hitachi L-8500A for the analysis of amino acids in biological fluids

demonstrated the following performance characteristics:

Performance Metric Result

Within-Run Precision (CV)

< 3.8% for most amino acids; exceptions for low

concentrations of citrulline (4.4%), Tyr (4.5%),

and α-aminobutyric acid (7.6%).[3]

Between-Run Precision (CV)
< 3.1% for 17 amino acids and < 8.0% for 24 out

of 25 amino acids.[3]

Retention Time Precision (CV) Within-run: < 0.4%; Between-run: < 1.8%.[3]

Linearity (Lower Limit)
5 µmol/L for most amino acids; 20 µmol/L for

Proline and Hydroxyproline.[3]

Linearity (Upper Limit)
≥ 2500 µmol/L for 13 amino acids; ≥ 1000

µmol/L for 27 of 29 amino acids.[3]

Correlation with Beckman 6300 Excellent (r ≥ 0.929).[3]

The Hitachi L-8900, a successor to the L-8800, features a reaction column system that

achieves a high detection limit of 3 pmol for aspartic acid.[4]

Biochrom 30+ Performance
The Biochrom 30+ series is presented as a "gold standard" in dedicated amino acid analysis.[9]

Performance specifications from the manufacturer indicate high reproducibility:

Performance Metric Result

Reproducibility (Area) Better than 1.5% RSD at 10 nanomoles.[3]

Reproducibility (Retention Time) Better than 0.5% RSD.[3]

Detection Limit
9 - 15 pmoles for primary amino acids at 570

nm.[3]
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MembraPure ARACUS Performance
The MembraPure ARACUS analyzer also demonstrates high precision according to its

technical specifications:

Performance Metric Result

Reproducibility (Retention Time) < 0.3 % RSD.[2][10]

Reproducibility (Area) ~ 1 % RSD.[2][10]

Detection Limit < 2 nmol/mL.[2]

User reviews indicate that the ARACUS system is reliable for clinical diagnostic work, with

sufficient sensitivity and reproducibility.[11]

Sykam S 433 Performance
The Sykam S 433 is highlighted for its high sensitivity and stable, low-noise baselines, even

with complex physiological samples.[12] It boasts a detection limit as low as 8 pmol (3 pmol for

Aspartic acid).[13]

Experimental Protocols: A Generalized Workflow
While specific protocols vary between instruments and applications (e.g., protein hydrolysates

vs. physiological fluids), the general experimental workflow for an automated ninhydrin
analyzer follows a consistent logic.
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Generalized Workflow for Automated Amino Acid Analysis
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Automated Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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